2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol

• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol
• IUPAC Name: 2-[1-(cyclohexylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C13H26N2O/c16-9-6-13-10-14-7-8-15(13)11-12-4-2-1-3-5-12/h12-14,16H,1-11H2
• InChI Key: RMMAECHLDBFVPK-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CN2CCNCC2CCO

Description

2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol, also known as CHEP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CHEP is a piperazine derivative that has been synthesized and studied for its biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol is not fully understood, but it is believed to act on the GABAergic system by enhancing GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating anxiety and mood. By enhancing GABAergic neurotransmission, 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol may have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has been shown to have anxiolytic and antidepressant effects in animal models. In addition, it has been shown to have a low toxicity profile and is well-tolerated in animal studies. Furthermore, 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has been shown to have a high affinity for the serotonin transporter, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol is its low toxicity profile, making it a safer compound to work with in lab experiments. Additionally, 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has been shown to be well-tolerated in animal studies, making it a potential candidate for further pre-clinical studies. However, one limitation of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol. One area of interest is the development of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol as a potential therapeutic for anxiety and depression. Additionally, further studies on the mechanism of action of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol may provide insight into its potential therapeutic applications. Furthermore, the development of more soluble forms of 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol may expand its potential use in lab experiments. Overall, 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has shown promise as a potential therapeutic agent and warrants further investigation in future research.

Synthesis Methods

2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol can be synthesized using a multi-step process that involves the reaction of piperazine with cyclohexylmethyl bromide followed by a reduction reaction. The resulting product is 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol, which can be purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. The compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. Additionally, 2-[1-(Cyclohexylmethyl)piperazin-2-yl]ethanol has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.